Cas no 50982-74-6 (2-(4-Amino-3-nitrophenoxy)ethan-1-ol)

2-(4-Amino-3-nitrophenoxy)ethan-1-ol is a nitroaromatic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure, comprising a nitrophenoxy moiety linked to an ethanolamine chain, enables applications in pharmaceuticals, dyes, and advanced material development. The presence of the electron-withdrawing nitro group and electron-donating amino group enhances its reactivity in nucleophilic substitution and reduction reactions. This compound exhibits stability under standard conditions while offering selective functionalization potential. Its balanced polarity and solubility profile facilitate purification and further derivatization. Researchers value it for synthesizing heterocyclic compounds, agrochemicals, and specialty polymers requiring precise aromatic substitution patterns. The compound's crystalline form ensures consistent purity for laboratory and industrial use.

2-(4-Amino-3-nitrophenoxy)ethan-1-ol structure

50982-74-6 structure

Product Name:2-(4-Amino-3-nitrophenoxy)ethan-1-ol

CAS No:50982-74-6

MF:C₈H₁₀N₂O₄

MW:198.176002025604

MDL:MFCD00100987

CID:372906

Update Time:2026-05-14

2-(4-Amino-3-nitrophenoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- Ethanol,2-(4-amino-3-nitrophenoxy)-
- 2-(4-AMINO-3-NITROPHENOXY)ETHAN-1-OL
- 2-(4-Amino-3-nitrophenoxy)ethanol
- 2-(4-Amino-3-nitrophenoxy)ethan-1-ol
- MDL： MFCD00100987
- Inchi： InChI=1S/C8H10N2O4/c9-7-2-1-6(14-4-3-11)5-8(7)10(12)13/h1-2,5,11H,3-4,9H2
- InChI Key： UTHUZYBSSBFPES-UHFFFAOYSA-N
- SMILES： C1=CC(=C(C=C1OCCO)[N+](=O)[O-])N

Computed Properties

Exact Mass: 198.0641
Monoisotopic Mass: 198.064057
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 101

Experimental Properties

Density: 1.399
Boiling Point: 429.7°Cat760mmHg
Flash Point: 213.7°C
Refractive Index: 1.622
PSA: 98.62
LogP: 1.65250

2-(4-Amino-3-nitrophenoxy)ethan-1-ol Pricemore >>

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